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Compound of Interest

Compound Name: 2-(2-Pyridyl)-4-benzyl-2-oxazoline

Cat. No.: B173791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data
Parameter Value Source

Systematic Name
(S)-4-Benzyl-2-(pyridin-2-

yl)-4,5-dihydrooxazole
PubChem

Molecular Formula C₁₅H₁₄N₂O PubChem[1]

Molecular Weight 238.28 g/mol PubChem[1]

CAS Number 108915-08-8 PubChem[1]

Synthesis and Experimental Protocols
The synthesis of 2-(2-Pyridyl)-4-benzyl-2-oxazoline, systematically named (S)-4-Benzyl-2-

(pyridin-2-yl)-4,5-dihydrooxazole, is a multi-step process that is crucial for its application in

various research and development fields, particularly in asymmetric catalysis. The following is a

detailed experimental protocol for its synthesis, based on established methodologies for similar

pyridyloxazoline ligands.

Experimental Protocol: Synthesis of (S)-4-Benzyl-2-
(pyridin-2-yl)-4,5-dihydrooxazole
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This synthesis involves the condensation of a chiral amino alcohol with a pyridine derivative.

Materials:

(S)-2-Amino-3-phenyl-1-propanol

2-cyanopyridine

Zinc Chloride (ZnCl₂)

Toluene, anhydrous

Methanol

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine

Magnesium sulfate (MgSO₄), anhydrous

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve (S)-2-amino-3-phenyl-1-propanol (1 equivalent) and 2-

cyanopyridine (1.1 equivalents) in anhydrous toluene.

Catalyst Addition: To this solution, add zinc chloride (0.1 equivalents) as a catalyst.

Reaction: Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and wash sequentially with a saturated aqueous solution of
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sodium bicarbonate and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexanes as the eluent to yield the pure (S)-4-Benzyl-2-(pyridin-2-yl)-4,5-

dihydrooxazole.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical

techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR to confirm the

chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric

purity.

Biological Activity and Signaling Pathways
While 2-(2-Pyridyl)-4-benzyl-2-oxazoline is primarily recognized for its role as a chiral ligand

in asymmetric synthesis, the broader class of oxazoline and pyridine-containing compounds

has been investigated for various biological activities. Research into the specific biological

functions of this compound is ongoing, and this section will be updated as new findings

emerge.

Currently, there is no direct evidence linking 2-(2-Pyridyl)-4-benzyl-2-oxazoline to specific

signaling pathways in a biological context. However, related heterocyclic compounds have

been shown to interact with various cellular targets. For instance, some pyrazolinone chalcones

have been investigated for their potential to inhibit the PI3K/Akt/ERK1/2 signaling pathway,

which is crucial in cancer cell proliferation and survival[2]. The structural motifs present in 2-(2-
Pyridyl)-4-benzyl-2-oxazoline could potentially allow for interactions with biological

macromolecules, a hypothesis that warrants further investigation.
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Logical Relationships and Workflows
The synthesis and application of 2-(2-Pyridyl)-4-benzyl-2-oxazoline can be visualized as a

logical workflow.

Synthesis and Application Workflow
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Pure (S)-4-Benzyl-2-(pyridin-2-yl)-4,5-dihydrooxazole
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Synthesis and Application Workflow

This diagram illustrates the synthetic route from starting materials to the pure compound and its

subsequent applications in catalysis and potential biological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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